3-Methyl-4-(2-oxoethyl)benzonitrile

• Molecular Formula: C10H9NO
• Molecular Weight: 159.18 g/mol
• IUPAC Name: 3-methyl-4-(2-oxoethyl)benzonitrile
• InChI: InChI=1S/C10H9NO/c1-8-6-9(7-11)2-3-10(8)4-5-12/h2-3,5-6H,4H2,1H3
• InChI Key: VYMKAWXMQGILPD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C#N)CC=O

Description

3-Methyl-4-(2-oxoethyl)benzonitrile is a useful research compound. Its molecular formula is C10H9NO and its molecular weight is 159.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of ethyl 3-(4-cyano-2-methylphenyl)oxirane-2-carboxylate (927 mg, 4.0 mmol) in 10 mL of dry ethanol was cooled to 0° C. Freshly prepared EtONa (12.4 mmol) in 8 mL of ethanol was added and stirred at 0 for 10 min. Then dropwise addition of 0.1 g of water, stirred at 0° C. for 2 hours, and the sodium salt of the epoxy compound was filtered. The sodium salt of the epoxy compound was then dissolved in 5 mL of water and added 5 mL of 1 N of HCl and 20 mL of toluene. The mixture was heated to reflux for 2 hours. The organic phase was separated, washed by saturated sodium chloride, dried over Na2SO4 and distilled off solvent to afford 130 mg of crude 3-methyl-4-(2-oxoethyl)benzonitrile. MS m/z: 160 (M+1)+.